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Compound of Interest

Compound Name: Primidolol

Cat. No.: B1678104 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of Primidolol, a beta-adrenergic

receptor antagonist.[1] The following procedural guidance is designed to be a preferred source

for laboratory safety and chemical handling, fostering a culture of safety and trust.

Primidolol Hazard Summary
Primidolol is classified as a hazardous substance that requires careful handling to avoid

adverse health effects. The Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) identifies Primidolol with the following hazard statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Given these hazards, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent skin and eye contact, and inhalation.

Personal Protective Equipment (PPE) Protocol
When handling Primidolol, especially in its powdered form, a comprehensive PPE strategy is

crucial. This includes, but is not limited to, the following:
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1. Hand Protection:

It is recommended to wear two pairs of powder-free nitrile gloves that comply with ASTM

standard D-6978.[3] The absence of powder minimizes the risk of the powder absorbing and

spreading hazardous materials.[4][5]

Gloves should be changed every 30 minutes, or immediately if they become contaminated or

damaged.[4][5]

2. Eye and Face Protection:

Safety goggles and a face shield, or a full face-piece respirator, are required to protect

against splashes and airborne particles.[3] Standard eyeglasses are not a substitute for

proper safety eyewear.

3. Respiratory Protection:

A fit-tested NIOSH-certified N95 or higher-level respirator is essential when there is a risk of

inhaling airborne powder or aerosols.[3] Surgical masks do not provide adequate respiratory

protection from chemical dust.

4. Body Protection:

A disposable, long-sleeved gown that closes in the back with tight-fitting cuffs should be

worn.[4]

For operations with a higher risk of exposure, full-body protection, such as "bunny suit"

coveralls, may be necessary to prevent skin contact and cross-contamination.[4]

Shoe covers should also be worn and are considered part of a complete PPE ensemble.[4]

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) with occupational exposure limits (OELs) for

Primidolol is not publicly available, the following table summarizes its key chemical and

physical properties.
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Property Value

Chemical Formula C₁₇H₂₃N₃O₄

Molecular Weight 333.39 g/mol

CAS Number 67227-55-8

Appearance Solid powder

Storage Temperature 0 - 4 °C (short term), -20 °C (long term)

Safe Handling and Storage Workflow
Adherence to a strict workflow is critical for minimizing exposure risk. The following diagram

outlines the key steps for the safe handling and storage of Primidolol.
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Preparation

Handling

Cleanup & Storage

Designate Handling Area

Don Full PPE

1. Establish

Weigh Primidolol in Ventilated Enclosure

2. Proceed to

Dissolve in Appropriate Solvent

3. As required

Decontaminate Work Surfaces

4. After handling

Doff PPE Correctly

5. After cleaning

Store Primidolol at Recommended Temperature

6. Final Step
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Waste Generation

Disposal Process

Contaminated PPE

Hazardous Waste Collection

Unused/Expired Primidolol

Deactivation/Mixing

Empty Containers

Triple Rinsing

Final Disposal via EHS

Collect Rinsate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling of Primidolol for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678104#personal-protective-equipment-for-
handling-primidolol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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